Cas no 5856-10-0 (5β-Androstane-3α,17α-diol)

5β-Androstane-3α,17α-diol is a steroid metabolite belonging to the androstane family, characterized by its 5β-reduced and 3α,17α-hydroxylated structure. This compound serves as an intermediate in steroid biosynthesis and metabolism, with relevance in biochemical and endocrine research. Its rigid androstane backbone and specific hydroxylation pattern make it useful for studying enzyme specificity, metabolic pathways, and steroid hormone regulation. The 5β-configuration distinguishes it from 5α-reduced analogs, offering insights into stereochemical influences on biological activity. As a well-defined reference standard, it aids in analytical applications such as LC-MS or GC-MS for steroid profiling. Its stability and purity make it suitable for mechanistic studies in steroid biochemistry.
5β-Androstane-3α,17α-diol structure
5β-Androstane-3α,17α-diol structure
Product Name:5β-Androstane-3α,17α-diol
CAS No:5856-10-0
MF:C19H32O2
MW:292.456186294556
CID:948706
PubChem ID:9965876
Update Time:2025-10-31

5β-Androstane-3α,17α-diol Chemical and Physical Properties

Names and Identifiers

    • (8R,9S,10S,13S,14S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
    • 3.ALPHA.,17.ALPHA.-DIHYDROXY-5.BETA.-ANDROSTANE
    • 5beta-androstane-3alpha,17alpha-diol
    • 5AZ365M0JX
    • 5856-10-0
    • Androstane-3,17-diol, (3alpha,5beta,17alpha)-
    • ANDROSTANE-3,17-DIOL, (3.ALPHA.,5.BETA.,17.ALPHA.)-
    • Q27261765
    • UNII-5AZ365M0JX
    • 5I(2)-Androstane-3I+/-,17I+/--diol
    • 3a,17a-Dihydroxy-5b-androstane
    • 3?,17?-Dihydroxy-5?-Androstane; (3?,5?,17?)-Androstane-3,17-diol
    • 5?-ANDROSTANE-3?,17?-DIOL
    • CHEBI:229004
    • (3R,5R,8R,9S,10S,13S,14S,17R)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
    • 5.BETA.-ANDROSTANE-3.ALPHA.,17.ALPHA.-DIOL
    • DTXSID201312545
    • 3alpha,17alpha-Dihydroxy-5beta-androstane
    • LMST02020093
    • 5β-Androstane-3α,17α-diol
    • Inchi: 1S/C19H32O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,20-21H,3-11H2,1-2H3
    • InChI Key: CBMYJHIOYJEBSB-UHFFFAOYSA-N
    • SMILES: CC12C(O)CCC1C1CCC3C(C1CC2)(C)CCC(O)C3

Computed Properties

  • Exact Mass: 292.240230259g/mol
  • Monoisotopic Mass: 292.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5Ų

5β-Androstane-3α,17α-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A637365-5mg
5β-Androstane-3α,17α-diol
5856-10-0
5mg
$ 195.00 2022-01-12
TRC
A637365-10mg
5β-Androstane-3α,17α-diol
5856-10-0
10mg
$ 360.00 2022-01-12
TRC
A637365-25mg
5β-Androstane-3α,17α-diol
5856-10-0
25mg
$ 800.00 2022-01-12
TRC
A637365-50mg
5β-Androstane-3α,17α-diol
5856-10-0
50mg
$ 1515.00 2022-01-12

Additional information on 5β-Androstane-3α,17α-diol

5β-Androstane-3α,17α-diol (CAS No. 5856-10-0): An Overview of Its Structure, Biological Activity, and Applications

5β-Androstane-3α,17α-diol (CAS No. 5856-10-0) is a naturally occurring steroid hormone that has garnered significant attention in recent years due to its unique biological properties and potential therapeutic applications. This compound, also known as 3α,17α-dihydroxy-5β-androstan or 3α,17α-dihydroxyandrostan-5β-ol, is a metabolite of testosterone and is involved in various physiological processes, including neuroprotection and modulation of the immune system.

The molecular structure of 5β-Androstane-3α,17α-diol consists of a four-ring steroid backbone with hydroxyl groups at the 3α and 17α positions. The 5β configuration indicates that the hydrogen atom at the C-5 position is in the β orientation. This specific arrangement contributes to the compound's unique biological activity and stability.

Recent studies have highlighted the neuroprotective effects of 5β-Androstane-3α,17α-diol. Research published in the Journal of Neurochemistry has shown that this compound can reduce neuronal damage and inflammation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of neuroprotective pathways and the inhibition of pro-inflammatory cytokines.

In addition to its neuroprotective properties, 5β-Androstane-3α,17α-diol has been investigated for its potential role in modulating the immune system. Studies have demonstrated that this compound can enhance immune function by promoting the differentiation and activation of immune cells. This property makes it a promising candidate for the treatment of immunodeficiency disorders and autoimmune diseases.

The pharmacokinetics of 5β-Androstane-3α,17α-diol have also been studied extensively. Research indicates that this compound has a relatively short half-life in vivo, which may limit its therapeutic potential when administered systemically. However, recent advancements in drug delivery systems have shown promise in improving its bioavailability and extending its duration of action.

Clinical trials are currently underway to evaluate the safety and efficacy of 5β-Androstane-3α,17α-diol in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated with minimal side effects. These findings provide a strong foundation for further clinical development.

In conclusion, 5β-Androstane-3α,17α-diol (CAS No. 5856-10-0) is a multifaceted steroid hormone with significant potential in both research and clinical applications. Its unique structure and biological activities make it an important molecule for further investigation in areas such as neuroprotection, immunomodulation, and drug delivery. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge.

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